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Compound of Interest

Compound Name: 2-(2-Nitrophenoxy)benzaldehyde

CAS No.: 66961-19-1

Cat. No.: B1268434

Get Quote

Abstract: This document provides a comprehensive technical overview of 2-(2-
Nitrophenoxy)benzaldehyde, a key bifunctional chemical intermediate. It details the

compound's chemical identity, including its CAS number and synonyms, and presents its core

physicochemical properties. The guide elaborates on a standard synthetic methodology,

offering insights into the reaction mechanism and purification strategies. A significant focus is

placed on its application as a precursor in the synthesis of dibenzo[b,f][1][2]oxazepines, a

scaffold of interest in medicinal chemistry. A detailed experimental protocol for its reductive

cyclization is provided, alongside essential safety and handling information. This guide is

intended for researchers and professionals in organic synthesis, drug discovery, and materials

science.

Chemical Identity and Properties
2-(2-Nitrophenoxy)benzaldehyde is an aromatic compound characterized by a benzaldehyde

ring linked to a 2-nitrophenyl group via an ether bond. This unique arrangement of an
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electrophilic aldehyde and a reducible nitro group on adjacent, ether-linked rings makes it a

valuable and versatile precursor for the synthesis of various heterocyclic systems.

1.1 Identification

The primary identifier for this compound is its CAS (Chemical Abstracts Service) number, which

is crucial for unambiguous identification in databases and procurement.

Identifier Value Source

CAS Number 66961-19-1 [1][2]

IUPAC Name
2-(2-

nitrophenoxy)benzaldehyde
[2]

Molecular Formula C₁₃H₉NO₄ [1][2]

Synonyms 2-Formyl-2'-nitro diphenylether [1][2]

1.2 Physicochemical Properties

The physical and chemical properties of 2-(2-Nitrophenoxy)benzaldehyde dictate its

handling, storage, and reaction conditions. These properties are summarized below.

Property Value Source

Molecular Weight 243.21 g/mol [1][2]

Physical Form Solid

Storage Temperature 2-8°C, Sealed in dry conditions [1]

Topological Polar Surface Area

(TPSA)
69.44 Å² [1]

Rotatable Bonds 4 [1]

Synthesis and Purification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemscene.com/product/66961-19-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Nitrophenoxy_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Nitrophenoxy_benzaldehyde
https://www.chemscene.com/product/66961-19-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Nitrophenoxy_benzaldehyde
https://www.chemscene.com/product/66961-19-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Nitrophenoxy_benzaldehyde
https://www.benchchem.com/product/b1268434/docs?utm_src=pdf-body#a-technical-guide-to-2-2-nitrophenoxy-benzaldehyde-synthesis-properties-and-applications
https://www.chemscene.com/product/66961-19-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Nitrophenoxy_benzaldehyde
https://www.chemscene.com/product/66961-19-1.html
https://www.chemscene.com/product/66961-19-1.html
https://www.chemscene.com/product/66961-19-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of 2-(2-Nitrophenoxy)benzaldehyde is typically achieved via a nucleophilic

aromatic substitution reaction, most commonly an Ullmann condensation or a similar copper-

catalyzed ether synthesis.

2.1 Synthetic Rationale

The core of the synthesis involves the formation of a diaryl ether bond. The chosen

methodology, an Ullmann-type reaction, is effective for coupling an aryl halide with an alcohol

(or phenol). In this case, 2-chlorobenzaldehyde or 2-fluorobenzaldehyde is coupled with 2-

nitrophenol. The use of a copper catalyst is essential to facilitate the coupling, which is

otherwise difficult between two electron-deficient or sterically hindered aryl partners. A base,

such as potassium carbonate, is required to deprotonate the phenol, forming the nucleophilic

phenoxide.

The workflow for a typical synthesis is illustrated below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1268434/docs?utm_src=pdf-body#a-technical-guide-to-2-2-nitrophenoxy-benzaldehyde-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Work-up & Purification

2-Nitrophenol

Combine reactants in flask

2-Fluorobenzaldehyde Potassium Carbonate (Base) Copper Catalyst (e.g., CuI) High-boiling solvent (e.g., DMF)

Heat under inert atmosphere
(e.g., 120-150°C)

Monitor by TLC until completion

Cool reaction mixture

Quench with water & extract
with organic solvent (e.g., Ethyl Acetate)

Wash organic layer, dry,
and concentrate

Purify via column chromatography
(Silica gel, Hexane/EtOAc gradient)

Obtain pure 2-(2-Nitrophenoxy)benzaldehyde

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-(2-Nitrophenoxy)benzaldehyde.
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Core Application: Synthesis of Dibenzo[b,f][1]
[2]oxazepines
A primary application for 2-(2-Nitrophenoxy)benzaldehyde in drug discovery and

development is its role as a key precursor for the synthesis of the dibenzo[b,f][1][2]oxazepine

scaffold. This tricyclic system is a core component of several neurologically active drugs. The

synthetic strategy hinges on the simultaneous or sequential reduction of the nitro group to an

amine and the intramolecular cyclization involving the aldehyde.

3.1 Reaction Mechanism: Reductive Cyclization

The transformation proceeds via a tandem reaction sequence. First, a reducing agent reduces

the nitro group (-NO₂) to an amine (-NH₂). Common reagents for this step include metals like

zinc or tin(II) chloride, or catalytic hydrogenation. Once the amine is formed in situ, it acts as a

nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This intramolecular

nucleophilic attack leads to the formation of a cyclic hemiaminal, which then dehydrates to form

an imine. A final reduction or rearrangement step yields the stable dibenzo[b,f][1][2]oxazepine

ring system.

2-(2-Nitrophenoxy)benzaldehyde Step 1: Reduction of Nitro Group
(e.g., Zn/H₂O or SnCl₂)

[Reducing Agent] In situ formation of
2-(2-Aminophenoxy)benzaldehyde

Step 2: Intramolecular
Nucleophilic Attack

Spontaneous Cyclic Hemiaminal Intermediate Step 3: Dehydration & Rearrangement Dibenzo[b,f][1,4]oxazepine Scaffold

Click to download full resolution via product page

Caption: Mechanistic pathway of reductive cyclization.

Experimental Protocol: Reductive Cyclization with
Zinc
This protocol details a robust method for the reductive cyclization of 2-(2-
Nitrophenoxy)benzaldehyde to form a dibenzo-fused heterocyclic system using zinc dust in

water, a green and efficient method.[3][4]

4.1 Materials and Reagents
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2-(2-Nitrophenoxy)benzaldehyde

Zinc dust (<10 µm)

Deionized Water

Ethanol (for extraction)

Ethyl Acetate (for extraction and chromatography)

Anhydrous Sodium Sulfate or Magnesium Sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Thin-Layer Chromatography (TLC) plate (silica gel)

Celite® or diatomaceous earth

4.2 Step-by-Step Procedure

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 2-(2-Nitrophenoxy)benzaldehyde (1.0 eq).

Addition of Reagents: Add deionized water to the flask to create a slurry (approx. 10-20 mL

per gram of starting material). Add zinc dust (3.0-5.0 eq) to the suspension.

Reaction Execution: Heat the mixture to reflux (100°C) with vigorous stirring. The reaction

progress should be monitored by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase)

by taking small aliquots from the reaction mixture, extracting with ethyl acetate, and spotting

on the TLC plate. The reaction is typically complete within 2-4 hours.
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Work-up: Once the starting material is consumed, cool the reaction mixture to room

temperature.

Filtration: Filter the mixture through a pad of Celite® to remove the excess zinc dust and zinc

oxide byproducts. Wash the filter cake thoroughly with ethanol and ethyl acetate to ensure all

product is collected.

Extraction: Combine the filtrates and transfer to a separatory funnel. Extract the aqueous

layer three times with ethyl acetate.

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,

filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by flash column chromatography on

silica gel if necessary to yield the pure dibenzo[b,f][1][2]oxazepine derivative.

Safety and Handling
2-(2-Nitrophenoxy)benzaldehyde, like many nitroaromatic compounds and aldehydes,

requires careful handling.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves.

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from heat and strong

oxidizing agents.[1]

Hazards: While specific GHS classifications for this exact compound are not universally

listed, related compounds like 2-nitrobenzaldehyde are classified as harmful if swallowed,

and can cause skin and eye irritation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1268434?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

